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Compound of Interest

Compound Name: 3-Dodecanone

Cat. No.: B073483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical information for the handling of

3-Dodecanone, including detailed operational and disposal plans. Our commitment is to

furnish laboratory professionals with comprehensive guidance that extends beyond the product

itself, fostering a culture of safety and building deep trust.

Chemical Safety and Hazard Information
There are conflicting reports regarding the GHS classification of 3-Dodecanone. While some

sources do not list any hazards, to ensure the highest safety standards, this guide adopts the

more cautious classification provided by reputable suppliers. It is imperative to always consult

the Safety Data Sheet (SDS) that accompanies your specific product before use.

GHS Classification (Precautionary)
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Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H332: Harmful if inhaled.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H335: May cause respiratory irritation.

Physical and Chemical Properties
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Property Value

CAS Number 1534-27-6

Molecular Formula C₁₂H₂₄O

Molecular Weight 184.32 g/mol

Appearance Colorless to pale yellow liquid.

Odor Strong, unpleasant, fatty, or waxy.[1]

Boiling Point 243-244 °C (469-471 °F)

Melting Point 7 °C (45 °F)[1]

Flash Point 77 °C (170 °F) - closed cup

Density 0.8265 g/cm³[1]

Solubility

Insoluble in water; soluble in non-polar organic

solvents like hexane and benzene, and

moderately soluble in alcohols like ethanol.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table outlines the recommended PPE for handling 3-Dodecanone.
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PPE Category Equipment Specification Standard/Regulation

Eye & Face Protection
Chemical safety goggles and a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166

Hand Protection

Chemical-resistant gloves.

Butyl rubber or Polyvinyl

alcohol (PVA) gloves are

recommended for handling

ketones. Nitrile gloves may

offer limited protection and

should be used with caution,

checking manufacturer's

compatibility data.

Follow manufacturer's

specifications for chemical

compatibility.

Body Protection

Laboratory coat or chemical-

resistant coveralls to prevent

skin exposure.

Wear appropriate protective

clothing.

Respiratory Protection

A NIOSH/MSHA approved

respirator with an organic

vapor (OV) cartridge is

required when working outside

of a certified chemical fume

hood or when dealing with

spills.

Follow OSHA 29 CFR

1910.134 or European

Standard EN 149.

Operational Plan: Safe Handling of 3-Dodecanone
Adherence to a standardized operational plan is crucial for minimizing exposure risks and

preventing accidents.

Preparation and Engineering Controls
Ventilation: Always handle 3-Dodecanone in a well-ventilated area. A certified chemical

fume hood is highly recommended to control vapor exposure.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.
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Material Review: Before commencing any work, thoroughly review the Safety Data Sheet

(SDS) for 3-Dodecanone.

Handling Procedure
Avoid Direct Contact: Prevent all direct contact with the skin, eyes, and clothing.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.

Container Handling: Keep the container tightly closed when not in use.

Spill Preparedness: Have a spill kit readily available that is appropriate for flammable liquids.

Disposal Plan
Proper disposal of 3-Dodecanone is critical for environmental safety and regulatory

compliance.

Waste Classification: 3-Dodecanone should be treated as hazardous waste, likely due to its

ignitability and potential toxicity.

Containerization: Collect waste 3-Dodecanone and any contaminated materials (e.g.,

absorbent pads, gloves) in a designated, properly labeled, and sealed container.

Segregation: Do not mix 3-Dodecanone waste with other waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Disposal Method: Arrange for the disposal of the hazardous waste through a licensed and

certified waste disposal company. Incineration is a common and effective method for the

disposal of organic ketones.

Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,

state, and federal regulations.

Experimental Workflow Diagram
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The following diagram illustrates the logical workflow for the safe handling of 3-Dodecanone,

from preparation to disposal.

Pre-Operation

Operation

Post-Operation Disposal

Review SDS

Don PPE

Prepare Work Area
(Fume Hood, Spill Kit)

Handle 3-Dodecanone

Decontaminate Work Area Collect Waste

Doff PPE

Dispose via Certified Vendor

Label Waste Container

Store Waste Safely
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Dodecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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